Cas no 73396-58-4 (4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol)

4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an amino group at the 4-position, a tert-butyl group at the 5-position, and a thiol group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and coordination complexes. The tert-butyl group enhances steric stability, while the thiol and amino functionalities provide versatile sites for further derivatization. Its well-defined molecular architecture ensures consistent performance in applications requiring precise chemical modifications. The compound is typically handled under controlled conditions due to its reactive thiol group.
4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol structure
73396-58-4 structure
Product Name:4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol
CAS No:73396-58-4
MF:C6H12N4S
MW:172.251278877258
MDL:MFCD03494479
CID:573460
PubChem ID:2393252
Update Time:2025-06-10

4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,4-amino-5-(1,1-dimethylethyl)-2,4-dihydro-
    • 4-Amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol
    • 4-amino-5-tert-butyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • Z56919231
    • SCHEMBL11806260
    • AKOS024416329
    • MFCD03494479
    • DTXSID90368444
    • 4-AMINO-5-(TERT-BUTYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOLE-3-THIONE
    • FT-0617531
    • F1285-1595
    • CS-0221002
    • 73396-58-4
    • EN300-08113
    • AKOS001055539
    • 4-amino-3-tert-butyl-1H-1,2,4-triazole-5-thione
    • 4-Amino-5-(tert-butyl)-4H-1,2,4-triazole-3-thiol
    • 4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol
    • MDL: MFCD03494479
    • Inchi: 1S/C6H12N4S/c1-6(2,3)4-8-9-5(11)10(4)7/h7H2,1-3H3,(H,9,11)
    • InChI Key: BMVRIMOCVZOKME-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C(C)(C)C)N1N

Computed Properties

  • Exact Mass: 172.07826757g/mol
  • Monoisotopic Mass: 172.07826757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 85.7Ų

4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol Pricemore >>

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4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
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(CAS:73396-58-4)4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol
Order Number:A1173032
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:24
Price ($):151.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:73396-58-4)4-amino-5-tert-butyl-4H-1,2,4-triazole-3-thiol
A1173032
Purity:99%
Quantity:1g
Price ($):151.0
Email